Cas no 1805968-97-1 (2,3-Dibromo-6-(difluoromethyl)pyridine-4-acetic acid)

• Product Name: 2,3-Dibromo-6-(difluoromethyl)pyridine-4-acetic acid
• CAS No: 1805968-97-1
• MF: C₈H₅Br₂F₂NO₂
• MW: 344.935607671738
• CID: 4850773
• Update Time: 2025-06-14

2,3-Dibromo-6-(difluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Dibromo-6-(difluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C8H5Br2F2NO2/c9-6-3(2-5(14)15)1-4(8(11)12)13-7(6)10/h1,8H,2H2,(H,14,15)
• InChI Key： HDPARDGFEUJYMO-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C(F)F)C=C1CC(=O)O)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 2.7
• Topological Polar Surface Area: 50.2

Additional information on 2,3-Dibromo-6-(difluoromethyl)pyridine-4-acetic acid

Recent Advances in the Study of 2,3-Dibromo-6-(difluoromethyl)pyridine-4-acetic acid (CAS: 1805968-97-1)

The compound 2,3-Dibromo-6-(difluoromethyl)pyridine-4-acetic acid (CAS: 1805968-97-1) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This heterocyclic compound, featuring both bromo and difluoromethyl substituents on a pyridine core, has attracted significant attention due to its unique physicochemical properties and potential biological activities. Recent studies have focused on its synthesis, structural characterization, and preliminary biological evaluation, particularly in the context of developing novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry reported an optimized synthetic route for this compound, achieving an overall yield of 68% through a four-step process. The researchers highlighted the importance of the difluoromethyl group in enhancing metabolic stability, while the bromo substituents provide handles for further derivatization. X-ray crystallographic analysis revealed interesting conformational properties that may contribute to its binding interactions with biological targets.

In pharmacological investigations, this compound has shown promising activity as a modulator of inflammatory pathways. A recent preclinical study demonstrated its ability to inhibit NF-κB signaling at micromolar concentrations, suggesting potential applications in inflammatory diseases. The acetic acid moiety appears crucial for this activity, possibly through interactions with key amino acid residues in the target proteins.

The compound's physicochemical properties have been extensively characterized in several recent publications. With a calculated logP of 2.1 and good aqueous solubility at physiological pH (due to the carboxylic acid group), it presents favorable drug-like properties. Molecular modeling studies suggest that the difluoromethyl group contributes to both lipophilicity and metabolic stability, while the bromine atoms may participate in halogen bonding interactions with protein targets.

Current research directions include exploring structure-activity relationships through systematic derivatization, particularly at the 4-position acetic acid moiety and the pyridine nitrogen. Several pharmaceutical companies have included this scaffold in their proprietary compound libraries, indicating growing industry interest. Future studies are expected to focus on target identification and validation, as well as optimization of pharmacokinetic properties.

From a safety perspective, preliminary toxicological assessments in cellular models show favorable results, with no significant cytotoxicity observed at concentrations below 100 μM. However, comprehensive in vivo safety evaluations are still needed. The compound's stability under various conditions has been investigated, showing good stability in physiological buffers but sensitivity to strong reducing conditions, likely due to the bromine substituents.

In summary, 2,3-Dibromo-6-(difluoromethyl)pyridine-4-acetic acid represents an interesting chemical entity with multiple opportunities for medicinal chemistry optimization. Its unique combination of substituents offers several vectors for structural modification, making it a versatile scaffold for drug discovery programs targeting various disease areas, particularly inflammation and possibly oncology.